(5Z)-5-[(2-methoxyphenyl)methylidene]-3-(4-methylphenyl)-2-sulfanylidene-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-5-[(2-methoxyphenyl)methylidene]-3-(4-methylphenyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C18H15NO2S2/c1-12-7-9-14(10-8-12)19-17(20)16(23-18(19)22)11-13-5-3-4-6-15(13)21-2/h3-11H,1-2H3/b16-11-
• InChI Key: BRFCCQSBNVHDQW-WJDWOHSUSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=O)C(=CC3=CC=CC=C3OC)SC2=S
• Isomeric SMILES: CC1=CC=C(C=C1)N2C(=O)/C(=C/C3=CC=CC=C3OC)/SC2=S
• Molecular Formula: C18H15NO2S2
• Molecular Weight: 341.5 g/mol

Description

(5Z)-5-[(2-methoxyphenyl)methylidene]-3-(4-methylphenyl)-2-sulfanylidene-1,3-thiazolidin-4-one is a useful research compound. Its molecular formula is C18H15NO2S2 and its molecular weight is 341.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Thiazolidinone derivatives have been widely synthesized and studied for their potent biological activities. For instance, the synthesis of thiazolidinone derivatives has been explored for antimicrobial properties, where certain compounds exhibited promising activities against various microbes (Gouda, Berghot, Shoeib, & Khalil, 2010). Additionally, thiazolidinones have been investigated for their potential in photodynamic therapy for cancer treatment, highlighting their usefulness in synthesizing photosensitizers with high singlet oxygen quantum yield, crucial for Type II mechanisms in photodynamic therapy (Pişkin, Canpolat, & Öztürk, 2020).

Anticonvulsant and Anti-Inflammatory Applications

Research into sulfonamide derivatives of thiazolidin-4-ones has shown significant anticonvulsant activity against two seizure models, highlighting the potential of these compounds in developing new treatments for epilepsy (Siddiqui, Arshad, Khan, & Ahsan, 2010). Moreover, thiazolidinone derivatives have been synthesized and evaluated for their anti-inflammatory and antimicrobial activities, providing insights into their therapeutic potential in treating inflammation and infections (Lingappa, Sujith, Adhikari, Rai, Vijaynarayana, & Kalluraya, 2010).

Crystal Structure and Chemical Properties

Studies on the crystal structure and chemical properties of thiazolidin-4-one derivatives have provided valuable information on their molecular configurations and interactions. For example, the crystal structure, Hirshfeld surface analysis, and computational studies of a thiazolidin-4-one derivative revealed detailed geometric parameters and molecular interactions, contributing to the understanding of its chemical behavior and potential applications in drug design (Khelloul et al., 2016).